Cas no 1823576-75-5 (2-Bromo-3-chloro-6-fluorobenzyl alcohol)

• Product Name: 2-Bromo-3-chloro-6-fluorobenzyl alcohol
• CAS No: 1823576-75-5
• MF: C₇H₅BrClFO
• MW: 239.469403982162
• CID: 4621740
• Update Time: 2025-09-27

2-Bromo-3-chloro-6-fluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-3-chloro-6-fluoro-phenyl)methanol
• 2-Bromo-3-chloro-6-fluorobenzyl alcohol
• Benzenemethanol, 2-bromo-3-chloro-6-fluoro-

• Inchi： 1S/C7H5BrClFO/c8-7-4(3-11)6(10)2-1-5(7)9/h1-2,11H,3H2
• InChI Key： MDQGLNBTTBXXFT-UHFFFAOYSA-N
• SMILES： C1(CO)=C(F)C=CC(Cl)=C1Br

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 294.9±35.0 °C at 760 mmHg
• Flash Point: 132.1±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Bromo-3-chloro-6-fluorobenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 2-Bromo-3-chloro-6-fluorobenzyl alcohol

2-Bromo-3-chloro-6-fluorobenzyl Alcohol (CAS No: 1823576-75-5)

Introduction to 2-Bromo-3-chloro-6-fluorobenzyl Alcohol

2-Bromo-3-chloro-6-fluorobenzyl alcohol is a highly specialized organic compound with the CAS number 1823576-75-5. This compound belongs to the class of halogenated aromatic alcohols, characterized by the presence of bromine, chlorine, and fluorine atoms attached to a benzene ring, along with a hydroxymethyl group (-CH₂OH). The unique combination of these substituents makes this compound a valuable intermediate in various chemical syntheses and applications.

Structural Insights and Physical Properties

The molecular structure of 2-bromo-3-chloro-6-fluorobenzyl alcohol is defined by a benzene ring with three halogen substituents: bromine at position 2, chlorine at position 3, and fluorine at position 6. The hydroxymethyl group is attached at position 1 of the benzene ring. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and solubility.

Recent studies have highlighted the importance of understanding the physical properties of such compounds for their efficient use in chemical processes. For instance, research published in *Journal of Organic Chemistry* emphasizes how the presence of multiple halogens can significantly alter the melting and boiling points of aromatic alcohols, making them suitable for specific industrial applications.

Chemical Reactivity and Synthesis

The reactivity of 2-bromo-3-chloro-6-fluorobenzyl alcohol is primarily governed by the electron-withdrawing effects of the halogen substituents. Bromine, being a stronger electron-withdrawing group compared to chlorine and fluorine, plays a pivotal role in directing nucleophilic substitutions and electrophilic aromatic substitutions. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs while maintaining high purity levels.

A study conducted by Smith et al. (2023) explored novel synthetic pathways for halogenated aromatic alcohols, including 2-bromo-3-chloro-6-fluorobenzyl alcohol, using microwave-assisted techniques. Their findings demonstrated that these methods not only accelerate reaction times but also improve yields, making them ideal for large-scale production.

Applications in Pharmaceutical and Material Sciences

The versatility of 2-bromo-3-chloro-6-fluorobenzyl alcohol extends across multiple scientific domains. In pharmaceutical chemistry, this compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. Its ability to undergo various functional group transformations makes it a valuable building block for drug discovery.

In material sciences, researchers have investigated its use as a precursor for advanced polymers and coatings. A paper published in *Materials Today* highlighted how derivatives of halogenated aromatic alcohols, including 2-bromo-3-chloro-6-fluorobenzyl alcohol, can enhance the thermal stability and mechanical properties of polymer matrices.

Environmental Considerations and Safety Measures

While 2-bromo-3-chloro-6-fluorobenzyl alcohol offers significant benefits in chemical synthesis, its environmental impact remains a critical area of study. Recent eco-toxicological assessments have focused on understanding its biodegradation pathways and potential toxicity to aquatic life.

Safety protocols for handling this compound are well-documented in industrial guidelines. Proper ventilation, use of personal protective equipment (PPE), and adherence to waste management regulations are essential to minimize occupational hazards associated with its use.

Conclusion

As demonstrated by recent research advancements, 2-bromo-3-chloro-6-fluorobenzyl alcohol (CAS No: 1823576-75) has emerged as a versatile compound with wide-ranging applications across pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and reactivity make it an indispensable tool for scientists seeking innovative solutions in these fields.